Cas no 1805327-92-7 (4-Amino-2-(difluoromethyl)-3-hydroxy-5-iodopyridine)

• Product Name: 4-Amino-2-(difluoromethyl)-3-hydroxy-5-iodopyridine
• CAS No: 1805327-92-7
• MF: C₆H₅F₂IN₂O
• MW: 286.017980337143
• CID: 4916965
• Update Time: 2025-06-10

4-Amino-2-(difluoromethyl)-3-hydroxy-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-3-hydroxy-5-iodopyridine

• Inchi： 1S/C6H5F2IN2O/c7-6(8)4-5(12)3(10)2(9)1-11-4/h1,6,12H,(H2,10,11)
• InChI Key： WJWWDNKSKJTYPY-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1N)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1

Additional information on 4-Amino-2-(difluoromethyl)-3-hydroxy-5-iodopyridine

Comprehensive Overview of 4-Amino-2-(difluoromethyl)-3-hydroxy-5-iodopyridine (CAS No. 1805327-92-7)

4-Amino-2-(difluoromethyl)-3-hydroxy-5-iodopyridine (CAS No. 1805327-92-7) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, exhibits remarkable potential in drug discovery and development. Researchers are particularly interested in its structural features, which contribute to its bioactivity and selectivity in targeting specific enzymes or receptors. The presence of both amino and hydroxy functional groups further enhances its versatility in synthetic applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. 4-Amino-2-(difluoromethyl)-3-hydroxy-5-iodopyridine stands out as a key intermediate in the synthesis of novel therapeutics, particularly in oncology and infectious disease research. Its iodo moiety also makes it a valuable building block for cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed transformations. This compound aligns with the growing trend of halogenated heterocycles in medicinal chemistry, a hot topic in academic and industrial circles.

The synthesis and applications of 4-Amino-2-(difluoromethyl)-3-hydroxy-5-iodopyridine are often discussed in the context of structure-activity relationship (SAR) studies. Its unique combination of substituents allows researchers to investigate how subtle structural changes impact biological activity. For instance, the difluoromethyl group is known to mimic carbonyl or hydroxyl groups, a strategy increasingly employed in drug design to improve pharmacokinetic properties. This has led to a spike in searches for fluorine in medicinal chemistry, as scientists seek to optimize lead compounds for clinical development.

Another area of interest is the compound's potential role in agrochemical innovation. With the rising global focus on sustainable farming practices, researchers are exploring halogenated pyridines as precursors for next-generation pesticides and herbicides. The iodo and amino functionalities in 4-Amino-2-(difluoromethyl)-3-hydroxy-5-iodopyridine offer opportunities for derivatization, enabling the creation of compounds with tailored activity against pests or weeds. This aligns with the broader industry shift toward green chemistry and reduced environmental impact.

From a technical standpoint, handling and storage of 4-Amino-2-(difluoromethyl)-3-hydroxy-5-iodopyridine require adherence to standard laboratory safety protocols. While not classified as hazardous under typical conditions, its iodo and amino groups necessitate precautions to ensure stability and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, reflecting the broader demand for analytical method development in fine chemical synthesis.

The commercial availability of 4-Amino-2-(difluoromethyl)-3-hydroxy-5-iodopyridine (CAS No. 1805327-92-7) has expanded in recent years, catering to the needs of contract research organizations (CROs) and academic labs. Suppliers often highlight its >95% purity, a critical factor for researchers conducting high-throughput screening or mechanistic studies. This compound's growing prominence is also evident in patent literature, where it appears as a key intermediate in several intellectual property filings related to kinase inhibitors and antimicrobial agents.

Looking ahead, the scientific community anticipates further exploration of 4-Amino-2-(difluoromethyl)-3-hydroxy-5-iodopyridine in combinatorial chemistry and fragment-based drug discovery. Its modular structure makes it an attractive candidate for library synthesis, addressing the pharmaceutical industry's need for diverse molecular scaffolds. As interest in personalized medicine and targeted therapies continues to rise, this compound's role in enabling precision medicine approaches is likely to expand, solidifying its position as a valuable tool in modern chemical research.